2-ethoxy-N-(3-methoxypropyl)nicotinamide

• Molecular Formula: C12H18N2O3
• Molecular Weight: 238.287
• IUPAC Name: 2-ethoxy-N-(3-methoxypropyl)pyridine-3-carboxamide
• InChI: InChI=1S/C12H18N2O3/c1-3-17-12-10(6-4-7-14-12)11(15)13-8-5-9-16-2/h4,6-7H,3,5,8-9H2,1-2H3,(H,13,15)
• InChI Key: YZECQRQOATXDGQ-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC=N1)C(=O)NCCCOC

Description

2-Ethoxy-N-(3-methoxypropyl)nicotinamide is a nicotinamide derivative characterized by a pyridine-3-carboxamide core structure. The compound features an ethoxy group (-OCH₂CH₃) at the 2-position of the pyridine ring and a 3-methoxypropyl group (-(CH₂)₃-OCH₃) attached to the amide nitrogen. Its molecular formula is C₁₂H₁₈N₂O₃, with a molecular weight of 238 g/mol .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The following section compares 2-ethoxy-N-(3-methoxypropyl)nicotinamide with two analogs: 2-chloro-N-(3-methoxypropyl)nicotinamide and 2-amino-N-(3-ethoxypropyl)acetamide. Key differences in substituents, molecular properties, and analytical detectability are highlighted.

Structural and Molecular Comparison

Table 1: Structural and Molecular Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent (Position)	Amide Substituent	Core Structure
2-ethoxy-N-(3-methoxypropyl)nicotinamide	C₁₂H₁₈N₂O₃	238	Ethoxy (Pyridine C2)	3-methoxypropyl	Nicotinamide (Pyridine-3-carboxamide)
2-chloro-N-(3-methoxypropyl)nicotinamide	C₁₀H₁₃ClN₂O₂	228.5	Chloro (Pyridine C2)	3-methoxypropyl	Nicotinamide (Pyridine-3-carboxamide)
2-amino-N-(3-ethoxypropyl)acetamide	C₇H₁₆N₂O₂	160.2	Amino (Acetamide C2)	3-ethoxypropyl	Acetamide

Key Observations:

The amino group in 2-amino-N-(3-ethoxypropyl)acetamide introduces polarity, increasing aqueous solubility relative to the ethoxy and chloro analogs .

Amide Substituent Variations :

• The 3-methoxypropyl group in nicotinamide derivatives vs. the 3-ethoxypropyl group in the acetamide derivative alters lipophilicity. Ethoxypropyl (C₂H₅O-) is marginally more lipophilic than methoxypropyl (CH₃O-) due to its longer alkyl chain .

Core Structure Differences: The nicotinamide derivatives share a pyridine-3-carboxamide core, while 2-amino-N-(3-ethoxypropyl)acetamide is based on an acetamide backbone, leading to distinct electronic and steric profiles .

Analytical Differentiation

Ultra-performance liquid chromatography–tandem mass spectrometry (UPLC-MS/MS) has been validated for distinguishing nicotinamide analogs with high specificity. Key parameters from include:

• Linear Range : 0.075–0.600 μg/mL for nicotinamide derivatives.
• Recovery Rates : 84.6–108.6% with RSD ≤8.7%, ensuring reliable quantification .

Differentiation Factors:

• Retention Times : Ethoxy and chloro substituents alter hydrophobicity, affecting retention times in UPLC.
• Mass Spectra : Unique fragmentation patterns (e.g., m/z ratios for ethoxy vs. chloro groups) enable unambiguous identification .

Implications of Substituent Variations

Reactivity :

• The chloro substituent may facilitate nucleophilic substitution reactions, whereas the ethoxy group is more resistant to hydrolysis under physiological conditions .

Solubility and Bioavailability: The amino group in the acetamide derivative enhances water solubility, which could improve bioavailability compared to the more lipophilic nicotinamide analogs .

Regulatory Considerations :

• The method in supports regulatory bodies in detecting and quantifying these compounds in complex matrices (e.g., dietary supplements), ensuring compliance with safety standards .